Cas no 891137-63-6 (N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 891137-63-6
• MF: C₂₁H₂₀Cl₂N₄O₄S
• MW: 495.378901481628
• CID: 5811397
• PubChem ID: 16802798
• Update Time: 2025-07-09

N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methyl-1-piperidinyl)sulfonyl]-
• N-(5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl)-4-((4-methylpiperidin-1-yl)sulfonyl)benzamide
• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-[(4-methylpiperidin-1-yl)sulfonyl]benzamide
• AKOS024656244
• N-[5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl]-4-(4-methylpiperidin-1-yl)sulfonylbenzamide
• F2518-0081
• ZINC16047600
• 891137-63-6
• AB00678920-01
• N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

• Inchi： 1S/C21H20Cl2N4O4S/c1-13-8-10-27(11-9-13)32(29,30)16-5-2-14(3-6-16)19(28)24-21-26-25-20(31-21)17-12-15(22)4-7-18(17)23/h2-7,12-13H,8-11H2,1H3,(H,24,26,28)
• InChI Key： WZKNAEAQOCDYFH-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC(Cl)=CC=C2Cl)O1)(=O)C1=CC=C(S(N2CCC(C)CC2)(=O)=O)C=C1

Computed Properties

• Exact Mass: 494.0582317g/mol
• Monoisotopic Mass: 494.0582317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.448±0.06 g/cm3(Predicted)
• pka: 9.66±0.70(Predicted)

Additional information on N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide

N-5-(2,5-Dichlorophenyl)-1,3,4-Oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide: A Comprehensive Overview

The compound CAS No 891137-63-6, also known as N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl-4-(4-methylpiperidin-1-yl)sulfonylbenzamide, is a highly specialized organic compound with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl is a key component of this compound. The oxadiazole ring system is a heterocyclic structure that contributes to the compound's stability and reactivity. The presence of the sulfonyl group further enhances its chemical properties, making it suitable for various reactions. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry due to their ability to interact with biological targets effectively.

The synthesis of this compound involves a series of intricate chemical reactions. Researchers have employed advanced techniques such as Suzuki coupling and nucleophilic substitution to achieve high yields and purity. The use of green chemistry principles in the synthesis process has also been explored, making it more environmentally friendly. These methods have been optimized based on recent advancements in organic synthesis, ensuring scalability for industrial applications.

Pharmacologically, this compound exhibits remarkable activity in vitro. Studies have shown that it demonstrates potent anti-inflammatory and antioxidant properties, making it a promising candidate for the development of new therapeutic agents. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been reported in recent research. These findings underscore its potential in the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In terms of applications, this compound has shown versatility across multiple domains. In the field of material science, it has been utilized as a precursor for advanced polymers with enhanced thermal stability and mechanical properties. Its role in catalysis has also been explored, with reports indicating its effectiveness as a catalyst in organic transformations. Furthermore, its application in agrochemicals has been investigated due to its potential as a fungicide or herbicide.

Recent research has focused on improving the bioavailability and efficacy of this compound through structural modifications. Scientists have introduced various substituents to enhance its solubility and permeability, which are critical factors for drug delivery systems. These modifications have significantly improved its pharmacokinetic profile, paving the way for clinical trials.

In conclusion, N-5-(2,5-dichlorophenyl)-1,3,4-oxadiazol-2-yl represents a cutting-edge compound with vast potential across multiple industries. Its unique chemical structure, efficient synthesis methods, and promising pharmacological properties make it a subject of intense research interest. As advancements in synthetic chemistry continue to evolve, the future applications of this compound are expected to expand further.